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Introduction
Cetylpyridinium chloride (CPC) monohydrate is a cationic quaternary ammonium compound

widely utilized in the pharmaceutical industry as a broad-spectrum antimicrobial preservative.[1]

[2] Its efficacy against a wide range of bacteria and fungi, coupled with a well-established

safety profile at low concentrations, makes it a suitable preservative for various pharmaceutical

formulations, particularly in oral and nasal preparations.[1][3] These application notes provide

detailed information on the use of CPC as a preservative, including its mechanism of action,

antimicrobial efficacy, and standardized protocols for its evaluation.
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Property Value

Chemical Name 1-Hexadecylpyridinium chloride monohydrate

CAS Number 6004-24-6

Molecular Formula C₂₁H₃₈ClN·H₂O

Molecular Weight 358.00 g/mol

Appearance White to off-white powder

Solubility Soluble in water, alcohol, and chloroform

Mechanism of Antimicrobial Action
Cetylpyridinium chloride's antimicrobial activity stems from its cationic nature, which facilitates

its interaction with the negatively charged microbial cell membrane.[4][5] The primary

mechanism involves the disruption of the cell membrane's integrity, leading to the leakage of

essential intracellular components and ultimately, cell death.[5][6]

The process can be summarized in the following steps:

Electrostatic Attraction: The positively charged pyridinium head of the CPC molecule is

attracted to the negatively charged components of the bacterial cell membrane, such as

phospholipids and proteins.[4][6]

Membrane Integration: The hydrophobic cetyl (hexadecyl) tail of the CPC molecule

penetrates and integrates into the lipid bilayer of the cell membrane.[6][7]

Membrane Disruption: This integration disrupts the ordered structure of the membrane,

increasing its permeability.[6][7]

Leakage of Cellular Contents: The compromised membrane allows for the leakage of vital

intracellular components, including ions (e.g., potassium), metabolites, and RNA.[5]

Cell Lysis: At higher concentrations, CPC can cause more extensive membrane damage,

leading to the complete lysis and death of the microorganism.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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